Cas no 874494-82-3 (2,4-Pyrimidinediamine,5-ethoxy-)

2,4-Pyrimidinediamine,5-ethoxy- structure
874494-82-3 structure
Product Name:2,4-Pyrimidinediamine,5-ethoxy-
CAS No:874494-82-3
MF:C6H10N4O
MW:154.169800281525
CID:709698
PubChem ID:76851468
Update Time:2025-04-19

2,4-Pyrimidinediamine,5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-ethoxy-
    • Pyrimidine, 2,4-diamino-5-ethoxy- (5CI)
    • 874494-82-3
    • 5-Ethoxypyrimidine-2,4-diamine
    • Inchi: 1S/C6H10N4O/c1-2-11-4-3-9-6(8)10-5(4)7/h3H,2H2,1H3,(H4,7,8,9,10)
    • InChI Key: BQKLLDSOMOBSDF-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CN=C(N)N=C1N

Computed Properties

  • Exact Mass: 154.085
  • Monoisotopic Mass: 154.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: -0.2
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